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Compound of Interest

Compound Name: SR9009

Cat. No.: B610982 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides critical safety and logistical guidance for the handling and disposal of

SR9009, also known as Stenabolic. The following procedures are designed to minimize

exposure risk and ensure a safe laboratory environment. Although some Safety Data Sheets

(SDS) classify SR9009 as a non-hazardous substance, its chemical and toxicological

properties have not been fully investigated.[1][2] Therefore, it is imperative to treat SR9009 as

a potentially hazardous compound and adhere to stringent safety protocols.[3]

I. Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent accidental exposure through

inhalation, skin, or eye contact.
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PPE Category Specification Rationale

Eye Protection

ANSI Z87.1-rated safety

glasses or chemical splash

goggles.

Protects eyes from splashes

and airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, minimum

standard BS EN 374:2003).[1]

Prevents direct skin contact.

Gloves should be inspected for

integrity before each use and

changed immediately if

contaminated.

Body Protection A long-sleeved laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not required for standard

handling in an approved

engineering control.

A NIOSH-approved respirator

may be necessary for spill

cleanup or when handling

large quantities outside of a

fume hood.

II. Operational Plan: Step-by-Step Handling
Procedure
Adherence to a strict operational workflow is critical. All personnel must be trained on these

procedures before handling SR9009. A laboratory safety shower and eyewash station must be

readily accessible.[1]

A. Preparation & Weighing

Designated Area: Conduct all handling of SR9009 powder within a certified chemical fume

hood to minimize inhalation risk.[1]

Decontamination: Before starting, ensure the work surface inside the fume hood is clean and

decontaminated.

PPE Donning: Put on all required PPE (lab coat, gloves, eye protection) before entering the

designated handling area.
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Weighing: When weighing the solid compound, use anti-static weigh paper or a tared

container. Handle gently to avoid creating airborne dust.[1]

B. Solubilization

Solvent Handling: SR9009 is soluble in organic solvents such as ethanol, DMSO, and DMF.

[3] These solvents should also be handled within the fume hood with appropriate PPE.

Inert Gas: When preparing a stock solution, it is recommended to purge the solvent of choice

with an inert gas.[3]

Mixing: Add the solvent to the weighed SR9009 powder slowly to prevent splashing. Cap the

container securely before vortexing or sonicating to ensure complete dissolution.

C. Post-Handling

Decontamination: Thoroughly decontaminate the work surface, balance, and any equipment

used with an appropriate cleaning agent (e.g., 70% ethanol).

PPE Doffing: Remove PPE in the correct order (gloves first, followed by lab coat and eye

protection) to prevent cross-contamination.

Hand Washing: Immediately and thoroughly wash hands with soap and water after removing

PPE.[1][3]

III. Emergency & Spill Response
Accidental exposure or spillage requires immediate and decisive action.
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Exposure Type First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or stops, provide respiratory

support and seek immediate medical attention.

[1]

Skin Contact

Remove contaminated clothing and wash the

affected skin area with copious amounts of soap

and water for at least 15 minutes.[1] Seek

medical attention.

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, holding the

eyelids open.[1] Seek immediate medical

attention.

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.

Spill Cleanup Protocol:

Evacuate: Alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[2]

Contain: For a solid spill, gently cover with a suitable absorbent material to avoid raising

dust.[1] For a liquid spill, use chemical absorbent pads or granules.

Collect: Carefully sweep or wipe up the contained material and place it into a sealed,

properly labeled hazardous waste container.[1]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent.

IV. Disposal Plan
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As a research chemical with unknown long-term hazards, SR9009 and all associated materials

must be disposed of as hazardous chemical waste. Do not discharge to the sewer or mix with

general trash.[1][2]

A. Waste Segregation & Collection

SR9009 Waste: Dispose of expired or unused SR9009 in its original container or a new,

clearly labeled hazardous waste container. The label should read "Hazardous Waste:

SR9009".

Contaminated Labware: Disposable items such as pipette tips, tubes, and weigh boats that

have come into direct contact with SR9009 must be placed in a designated, sealed, and

clearly labeled hazardous waste container.[4]

Contaminated PPE: Used gloves, masks, and disposable lab coats must be collected in a

separate, sealed bag or container labeled "Hazardous Waste: Contaminated PPE".[4]

B. Storage & Disposal

Storage: Store all hazardous waste containers in a designated, secure area away from

general laboratory traffic, pending collection.

Disposal Service: Arrange for the collection and disposal of all SR9009-related hazardous

waste through your institution's Environmental Health & Safety (EHS) office or a licensed

hazardous waste management company.[2][4]

V. SR9009 Properties
The following table summarizes key quantitative data for SR9009.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b610982?utm_src=pdf-body
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b610982?utm_src=pdf-body
https://www.benchchem.com/product/b610982?utm_src=pdf-body
https://www.benchchem.com/product/b610982?utm_src=pdf-body
https://www.benchchem.com/product/b610982?utm_src=pdf-body
https://www.hazmatschool.com/blog/how-to-dispose-of-contaminated-ppe/
https://www.hazmatschool.com/blog/how-to-dispose-of-contaminated-ppe/
https://www.benchchem.com/product/b610982?utm_src=pdf-body
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.hazmatschool.com/blog/how-to-dispose-of-contaminated-ppe/
https://www.benchchem.com/product/b610982?utm_src=pdf-body
https://www.benchchem.com/product/b610982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₀H₂₄ClN₃O₄S [1]

Molecular Weight 437.94 g/mol [1][5]

CAS Number 1379686-30-2 [1]

Purity ≥98% [3][5]

Physical Form Crystalline solid [3]

Storage Temperature -20°C [3]

Solubility
~14 mg/mL in Ethanol; ~30

mg/mL in DMSO and DMF
[3]

Occupational Exposure Limits Not established [1][2]

Workflow Visualization
The following diagram outlines the complete, safe workflow for handling SR9009 from initial

preparation to final disposal.
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1. Preparation
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Caption: SR9009 Safe Handling and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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